Cas no 59-41-6 (Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-)
59-41-6 structure
Product Name:Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-
Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-
- (2-bromophenyl)methyl-ethyl-dimethylazanium
- Bretylium
- NCGC00168463-06
- C06855
- Q420026
- NCGC00168463-04
- AB00383047
- CHEBI:3172
- DTXSID3046958
- AAQOQKQBGPPFNS-UHFFFAOYSA-N
- [(2-bromophenyl)methyl](ethyl)dimethylazanium
- BSPBio_000904
- (2-bromophenyl)methyl-ethyl-dimethyl-ammonium
- 59-41-6
- Bretylium tosylate(USAN)
- NCGC00168463-02
- Benzenemethanaminium, 2-bromo-N-ethyl-N,N-dimethyl-
- ASL 603
- SCHEMBL15438
- Bretylan
- Bretylium ion
- UNII-RZR75EQ2KJ
- SPBio_003063
- A21112
- 2-bromo-N-ethyl-N,N-dimethylbenzenemethanaminium
- Prestwick2_000942
- L000814
- Bretylum
- N-ethyl-N,N-dimethyl-2-bromobenzenemethanaminium
- N-(2-bromobenzyl)-N,N-dimethylethanaminium
- Bretylium tolsylate
- BPBio1_000996
- GTPL7130
- (2-bromobenzyl)ethyldimethylaminium
- CHEMBL1199080
- RZR75EQ2KJ
- NS00007932
- Bretylium cation
- BRETYLIUM [VANDF]
- NCGC00168463-01
- Prestwick1_000942
- BRETYLIUM [WHO-DD]
- Prestwick3_000942
- DB01158
- (O-BROMOBENZYL)ETHYLDIMETHYLAMMONIUM
- BRD-K49669424-001-01-6
- BRD-K49669424-075-19-2
-
- Inchi： 1S/C11H17BrN/c1-4-13(2,3)9-10-7-5-6-8-11(10)12/h5-8H,4,9H2,1-3H3/q+1
- InChI Key： AAQOQKQBGPPFNS-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C[N+](C)(C)CC
Computed Properties
- Exact Mass: 242.054437
- Monoisotopic Mass: 242.054437
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.8
Experimental Properties
- Melting Point: [238]
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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